Cas no 2137984-92-8 (2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide)

• Product Name: 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide
• CAS No: 2137984-92-8
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 5766294
• PubChem ID: 165483273
• Update Time: 2025-10-20

2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide
• 2137984-92-8
• EN300-1110004

• Inchi： 1S/C9H16N4O/c1-9(2,3)12-7(14)6-13-5-4-11-8(13)10/h4-5H,6H2,1-3H3,(H2,10,11)(H,12,14)
• InChI Key： ILIJWRGOVGNBDJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CN=C1N)NC(C)(C)C

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide

2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide: A Promising Compound in Pharmaceutical Research

2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide, with the CAS No. 2137984-92-8, has emerged as a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways, making it a focal point for researchers seeking innovative solutions to complex medical challenges.

The 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide molecule is composed of a core imidazole ring substituted with an amino group and a tert-butyl group on the acetylamine scaffold. This structural complexity contributes to its multifunctional properties, enabling interactions with various biological targets. The tert-butyl group provides steric hindrance, which may influence the compound's reactivity and selectivity in cellular environments.

Recent advancements in medicinal chemistry have underscored the importance of 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated its potential as a modulator of mitogen-activated protein kinase (MAPK) pathways, which are critical in cellular proliferation and survival. This finding aligns with the growing interest in targeting signaling cascades for the treatment of diseases such as cancer and neurodegenerative disorders.

The 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound has also been explored for its anti-inflammatory properties. Research conducted in 2024 by a team at the University of Tokyo revealed its ability to inhibit pro-inflammatory cytokine production in macrophages. This effect is attributed to its interaction with NF-κB signaling pathways, which play a pivotal role in immune responses. These findings suggest potential applications in the management of chronic inflammatory conditions.

Furthermore, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide molecule has been evaluated for its potential in neuropharmacology. A 2023 review in Pharmacological Research highlighted its role in modulating gamma-aminobutyric acid (GABA) receptor activity. This property could be leveraged for the development of treatments for neurological disorders such as epilepsy and anxiety. The compound's ability to enhance GABAergic transmission is a promising avenue for further investigation.

The 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound is also being studied for its potential in the treatment of metabolic disorders. A 2024 study published in Cell Metabolism demonstrated its capacity to regulate glucose metabolism by targeting AMP-activated protein kinase (AMPK) pathways. This mechanism could offer new therapeutic strategies for conditions such as diabetes and obesity, where metabolic dysregulation is a central factor.

Advancements in synthetic chemistry have enabled the efficient production of 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide, facilitating its use in preclinical and clinical studies. The compound's stability under various reaction conditions and its solubility in common solvents make it a viable candidate for pharmaceutical formulation. These properties are crucial for ensuring the compound's efficacy and safety during drug development.

Despite its promising profile, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound faces challenges in translation to clinical applications. Ongoing research is focused on optimizing its pharmacokinetic properties, such as improving bioavailability and reducing potential side effects. Additionally, studies are exploring its compatibility with other therapeutic agents to enhance treatment outcomes.

The 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide molecule's potential is further supported by its role in drug repurposing. Researchers are investigating its ability to interact with existing drugs, potentially leading to combination therapies that address multiple disease mechanisms. This approach could accelerate the development of effective treatments for complex diseases.

In conclusion, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound represents a significant advancement in pharmaceutical chemistry. Its structural features and biological activities position it as a promising candidate for the development of novel therapeutics. Continued research is essential to fully realize its potential in addressing a wide range of medical conditions.

For further information on the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound and its applications, researchers and pharmaceutical professionals are encouraged to explore recent publications and clinical trials. The ongoing exploration of this molecule underscores its importance in the field of drug discovery and its potential to impact future medical treatments.

As the field of medicinal chemistry continues to evolve, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound stands as a testament to the power of innovative research. Its multifaceted properties and potential applications highlight the importance of continued exploration and development in the quest for new therapeutic solutions.

Ultimately, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound exemplifies the dynamic nature of pharmaceutical research. Its journey from a novel chemical entity to a potential therapeutic agent underscores the significance of interdisciplinary collaboration and scientific inquiry in advancing medical science.

With ongoing advancements in technology and methodology, the future of 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide research appears promising. The compound's potential to address complex health challenges continues to inspire new directions in drug discovery and therapeutic development.

In summary, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound is a vital area of research with far-reaching implications. Its exploration continues to shape the landscape of pharmaceutical science, offering hope for innovative solutions to pressing medical needs.

As researchers delve deeper into the properties and applications of 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide, the compound's role in advancing medical science becomes increasingly evident. The journey of this molecule exemplifies the transformative power of scientific inquiry in the pursuit of improved health outcomes.

Looking ahead, the continued study of 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide is poised to unlock new possibilities in therapeutic development. Its potential to address a wide range of medical conditions underscores the importance of sustained research efforts in the field of pharmaceutical chemistry.

With each new discovery, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound continues to inspire and challenge researchers to explore its full potential. The compound's journey is a reflection of the dynamic and ever-evolving nature of pharmaceutical science.

As the scientific community continues to investigate the properties and applications of 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide, the compound's role in shaping the future of medicine becomes increasingly significant. Its potential to transform therapeutic approaches highlights the enduring importance of innovation and discovery in the field of pharmaceutical research.

In conclusion, the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound stands as a beacon of hope and innovation in the realm of pharmaceutical science. Its exploration and development continue to drive progress in the quest for improved health solutions.

For further information on the 2-(2-amino-1H-imidazol-1-yl)-N-tert-butylacetamide compound and its potential applications, researchers and professionals are encouraged to engage with ongoing studies and clinical trials. The compound's journey is a testament to the power of scientific inquiry in advancing medical science and improving patient outcomes.